Cas no 3294-03-9 (2,2'-Thiodi(4-tert-octylphenol))

• Product Name: 2,2'-Thiodi(4-tert-octylphenol)
• CAS No: 3294-03-9
• Molecular Formula: C₂₈H₄₂O₂S
• Molecular Weight: 442.70
• MDL: MFCD00190577
• CID: 44014
• PubChem ID: 87577413

2,2'-Thiodi(4-tert-octylphenol) Properties

Names and Identifiers

• 2,2'-Thiodi(4-tert-octylphenol)
• 2,2'-Thiobis[4-(1,1,3,3-tetramethylbutyl)phenol]
• 2,2'-Thiobis(4-tert-octylphenol)
• Bis(2-hydroxy-5-tert-octylphenyl) Sulfide
• HOPS
• Thiobisoctylphenol
• UNII-A929W4K3AR
• 2-(2-HYDROXY-5-(2,4,4-TRIMETHYLPENTAN-2-YL)PHENYL)SULFANYL-4-(2,4,4-TRIMETHYLPENTAN-2-YL)PHENOL
• NS00004864
• SR-01000408141
• SR-01000408141-1
• InChI=1/C28H42O2S/c1-25(2,3)17-27(7,8)19-11-13-21(29)23(15-19)31-24-16-20(12-14-22(24)30)28(9,10)18-26(4,5)6/h11-16,29-30H,17-18H2,1-10H3
• NCGC00336534-01
• 3294-03-9
• Phenol, 2,2'-thiobis[4-(1,1,3,3-tetramethylbutyl)-
• SCHEMBL51667
• 2-{[2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfanyl}-4-(2,4,4-trimethylpentan-2-yl)phenol
• 2,2'-THIOBIS(P-TERT-OCTYLPHENOL)
• 2,2'-thiobis(4-(2,4,4-trimethylpentan-2-yl)phenol)
• T1674
• 2,2'-thiobis(4-t-octylphenol)
• W-106803
• MFCD00190577
• 2,2-Thiodi(4-tert-octylphenol)
• Phenol, 2,2'-thiobis(4-(1,1,3,3-tetramethylbutyl)-
• AKOS001485466
• A929W4K3AR
• CHEMBL5206760
• EINECS 221-959-3
• AB00629166-03
• 2-[2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfanyl-4-(2,4,4-trimethylpen
• CS-0451136
• 2-[2-hydroxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfanyl-4-(2,4,4-trimethylpentan-2-yl)phenol
• AB00629166-05
• 2,2'-Thio-bis-(4-tert-octylphenol)
• E78867
• WQYFETFRIRDUPJ-UHFFFAOYSA-
• DTXSID1062962
• 2,2'-Thiobis(4-(1,1,3,3-tetramethylbutyl)phenol)
• 2,2\\'-Thiodi(4-tert-octylphenol)
• DB-048300
• AG-690/11961985

• MDL： MFCD00190577
• InChIKey： WQYFETFRIRDUPJ-UHFFFAOYSA-N
• Inchi： 1S/C28H42O2S/c1-7-9-11-17-27(3,4)21-13-15-23(29)25(19-21)31-26-20-22(14-16-24(26)30)28(5,6)18-12-10-8-2/h13-16,19-20,29-30H,7-12,17-18H2,1-6H3
• SMILES： CC(C)(C)CC(C)(C)C1=CC(=C(C=C1)O)SC2=C(C=CC(=C2)C(C)(C)CC(C)(C)C)O

Computed Properties

• Exact Mass: 442.29100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 442.290551
• Heavy Atom Count: 31
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 8.67660
• PSA: 65.76000
• Refractive Index: 1.568
• Boiling Point: 524.8±50.0 °C at 760 mmHg
• Melting Point: 135.0 to 139.0 deg-C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 254.3±28.8 °C
• Color/Form: White crystals
• Solubility: Uncertain
• Density: 1.1±0.1 g/cm3